Cas no 62617-08-7 (Thiocyanic acid, 5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl ester)

• Product Name: Thiocyanic acid, 5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl ester
• CAS No: 62617-08-7
• MF: C₄F₃N₃S₂
• MW: 211.18810749054
• CID: 437982
• PubChem ID: 71384570
• Update Time: 2025-04-19

Thiocyanic acid, 5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl ester
• [5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl] thiocyanate
• DTXSID60806823
• 5-(Trifluoromethyl)-1,3,4-thiadiazol-2-yl thiocyanate
• 62617-08-7

• Inchi： 1S/C4F3N3S2/c5-4(6,7)2-9-10-3(12-2)11-1-8
• InChI Key： GPVUDWILXZYIKD-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C(F)(F)F)SC#N

Computed Properties

• Exact Mass: 210.9487
• Monoisotopic Mass: 210.94857385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 49.57